Cas no 2229083-09-2 (1-methyl-4-nitro-1H-pyrazol-5-yl sulfamate)

• Product Name: 1-methyl-4-nitro-1H-pyrazol-5-yl sulfamate
• CAS No: 2229083-09-2
• MF: C₄H₆N₄O₅S
• MW: 222.179238796234
• CID: 6000847
• PubChem ID: 165657171
• Update Time: 2025-05-22

1-methyl-4-nitro-1H-pyrazol-5-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-nitro-1H-pyrazol-5-yl sulfamate
• 2229083-09-2
• EN300-1986951

• Inchi： 1S/C4H6N4O5S/c1-7-4(13-14(5,11)12)3(2-6-7)8(9)10/h2H,1H3,(H2,5,11,12)
• InChI Key： CYGCBJDCSUCQRD-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=C(C=NN1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.00589048g/mol
• Monoisotopic Mass: 222.00589048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 141Ų

Additional information on 1-methyl-4-nitro-1H-pyrazol-5-yl sulfamate

1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate (CAS No: 2229083-09-2)

1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate, identified by the CAS registry number 2229083-09-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of sulfamates, which are known for their versatility in chemical synthesis and their potential applications in drug discovery. The structure of this compound comprises a pyrazole ring substituted with a methyl group at position 1, a nitro group at position 4, and a sulfamate group at position 5. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate typically involves multi-step organic reactions, often starting from simpler precursors such as pyrazole derivatives. The introduction of the nitro group at position 4 is achieved through nitration reactions, while the sulfamate group is introduced via nucleophilic substitution or coupling reactions. The methyl group at position 1 can be introduced through alkylation or methylation reactions. These synthetic routes are well-documented in the literature and are optimized for high yields and purity.

The chemical properties of 1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate make it a valuable intermediate in the synthesis of more complex molecules. The presence of the nitro group imparts strong electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in subsequent reactions. The sulfamate group, on the other hand, is known for its ability to act as a leaving group in certain substitution reactions, making it useful in various organic transformations.

Recent studies have highlighted the potential of 1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate as a precursor in the development of bioactive compounds. For instance, researchers have explored its role in the synthesis of novel antibiotics and antifungal agents. The pyrazole ring system is particularly appealing due to its ability to form hydrogen bonds and its potential for interactions with biological targets such as enzymes and receptors.

In addition to its role in drug discovery, 1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate has also been investigated for its applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The stability and reactivity of 1-Methyl-4-Nitro-1H-Pyrazol-5-Yl Sulfamate under various conditions have been extensively studied. Thermal analysis has shown that the compound is stable up to temperatures around 200°C, making it suitable for high-temperature synthetic processes. However, exposure to strong acids or bases may lead to decomposition or side reactions, necessitating careful control of reaction conditions.

In terms of spectroscopic characterization, 1-Methyl